Cas no 956740-87-7 ((2E)-3-{1-(2-chlorophenyl)methyl-3,5-dimethyl-1H-pyrazol-4-yl}prop-2-enoic acid)

• Product Name: (2E)-3-{1-(2-chlorophenyl)methyl-3,5-dimethyl-1H-pyrazol-4-yl}prop-2-enoic acid
• CAS No: 956740-87-7
• MF: C₁₅H₁₅ClN₂O₂
• MW: 290.744802713394
• MDL: MFCD05263200
• CID: 844685
• PubChem ID: 2113383
• Update Time: 2025-06-23

(2E)-3-{1-(2-chlorophenyl)methyl-3,5-dimethyl-1H-pyrazol-4-yl}prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-[1-(2-CHLOROBENZYL)-3,5-DIMETHYL-1H-PYRAZOL-4-YL]ACRYLIC ACID
• (2E)-3-{1-[(2-chlorophenyl)methyl]-3,5-dimethyl-1H-pyrazol-4-yl}prop-2-enoic acid
• Z56968879
• 3-[1-[(2-Chlorophenyl)methyl]-3,5-dimethylpyrazol-4-yl]prop-2-enoic acid
• (2E)-3-{1-(2-chlorophenyl)methyl-3,5-dimethyl-1H-pyrazol-4-yl}prop-2-enoic acid

• MDL： MFCD05263200
• Inchi： 1S/C15H15ClN2O2/c1-10-13(7-8-15(19)20)11(2)18(17-10)9-12-5-3-4-6-14(12)16/h3-8H,9H2,1-2H3,(H,19,20)
• InChI Key： OBFGHWABJBZCCR-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1C(C)=C(C=CC(=O)O)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 375
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (2E)-3-{1-(2-chlorophenyl)methyl-3,5-dimethyl-1H-pyrazol-4-yl}prop-2-enoic acid

Introduction to (2E)-3-{1-(2-chlorophenyl)methyl-3,5-dimethyl-1H-pyrazol-4-yl}prop-2-enoic Acid (CAS No. 956740-87-7)

(2E)-3-{1-(2-chlorophenyl)methyl-3,5-dimethyl-1H-pyrazol-4-yl}prop-2-enoic acid, identified by its CAS number 956740-87-7, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, featuring a complex pyrazole core and an enoic acid moiety, has garnered attention due to its potential biological activities and structural features that make it a valuable candidate for further investigation.

The structural framework of (2E)-3-{1-(2-chlorophenyl)methyl-3,5-dimethyl-1H-pyrazol-4-yl}prop-2-enoic acid consists of a pyrazole ring substituted with a methyl group at the 3-position and dimethyl groups at the 3' and 5'-positions. This substitution pattern enhances the molecule's rigidity and stability, which are crucial factors in drug design. Additionally, the presence of a chlorophenylmethyl side chain at the 1-position introduces hydrophobic interactions and potential binding sites for biological targets.

The enoic acid moiety at the propyl chain's 2-position contributes to the molecule's reactivity and versatility in chemical transformations. This feature is particularly useful in synthetic chemistry, allowing for further derivatization and modification to explore new pharmacological profiles. The double bond in the enoic acid group also suggests potential for isomerization, which could lead to the discovery of novel analogs with distinct properties.

In recent years, there has been growing interest in pyrazole derivatives due to their wide range of biological activities. Studies have shown that compounds containing the pyrazole scaffold exhibit properties such as anti-inflammatory, anti-microbial, and anti-cancer effects. The specific substitution pattern in (2E)-3-{1-(2-chlorophenyl)methyl-3,5-dimethyl-1H-pyrazol-4-yl}prop-2-enoic acid may contribute to its unique pharmacological profile, making it a promising candidate for therapeutic development.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of structural complexity and known bioactivity makes it an attractive candidate for further investigation. Researchers have been exploring various synthetic routes to optimize its production and purity, ensuring that it meets the stringent requirements for preclinical and clinical studies.

The enoic acid group in (2E)-3-{1-(2-chlorophenyl)methyl-3,5-dimethyl-1H-pyrazol-4-yl}prop-2-enoic acid also opens up possibilities for exploring its role in enzyme inhibition. Enzymes are critical targets in drug development, and modulating their activity can lead to therapeutic benefits. The double bond in the enoic acid moiety could serve as a site for covalent binding or allosteric modulation, providing multiple avenues for drug design.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like (2E)-3-{1-(2-chlorophenyl)methyl-3,5-dimethyl-1H-pyrazol-4-yl}prop-2-enoic acid. Molecular docking studies have been used to predict potential interactions with biological targets, helping researchers prioritize compounds for experimental validation. These computational methods have significantly reduced the time and cost associated with drug discovery, making it possible to explore more complex molecules like this one.

The synthesis of (2E)-3-{1-(2-chlorophenyl)methyl-3,5-dimethyl-1H-pyrazol-4-yi}prop=Zenoic acld involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as cross-coupling reactions and catalytic hydrogenation has been crucial in achieving the desired structure. These methods allow for precise control over the molecular architecture, which is essential for biological activity.

In conclusion, (Z)-3{I-(Z-chlopohe n ylmeth yl}-35dimeth yl-IH-p y ra z ol -4 -yi} prop -Z eno ic acld (CAS No . 95674087 -7) is a fascinating compound with significant potential in pharmaceutical research . Its unique structural features , combined with recent advances in synthetic chemistry and computational methods , make it an exciting candidate for further exploration . As research continues , we can expect to see more insights into its biological activities and therapeutic applications .